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Compound of Interest

Compound Name: N-trans-p-Coumaroyloctopamine

Cat. No.: B206849

N-trans-p-Coumaroyloctopamine: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-trans-p-Coumaroyloctopamine, a naturally occurring phenylpropanoid amide found in
various plants, including eggplant (Solanum melongena), has garnered significant interest in
the scientific community for its potential therapeutic properties. This technical guide provides a
comprehensive overview of the physicochemical properties, chemical structure, and known
biological activities of N-trans-p-Coumaroyloctopamine. Detailed experimental protocols for
its isolation, analysis, and characterization are presented, along with a visualization of its
chemical structure and its involvement in the PISK/AKT/GSK3[ signaling pathway, which is
implicated in its anti-hyperglycemic and antioxidant effects.

Physicochemical Properties

A summary of the key physicochemical properties of N-trans-p-Coumaroyloctopamine is
provided in the table below. This data is essential for its handling, formulation, and analytical
characterization.
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Property Value Source
Molecular Formula C17H17NOa [1]
Molecular Weight 299.32 g/mol [1]

(E)-N-[2-hydroxy-2-(4-

hydroxyphenyl)ethyl]-3-(4-
IUPAC Name ydroxyphenyl)ethyl]-3-( ]
hydroxyphenyl)prop-2-

enamide
CAS Number 66648-45-1 [1]
Physical Description Solid [1]
Melting Point 214 -215°C [1]

C1=CC(=CC=C1/C=C/C(=O)N
SMILES [1]
CC(C2=CC=C(C=C2)0)0)0

INChl=1S/C17H17NO4/c19-
14-6-1-12(2-7-14)3-10-

InChl 17(22)18-11-16(21)13-4-8- [1]
15(20)9-5-13/h1-10,16,19-
21H,11H2,(H,18,22)/b10-3+

N Soluble in DMSO and
Solubility thanol [2]
methanol.

Store at -20°C for long-term
Storage [2]
storage.

Chemical Structure

The chemical structure of N-trans-p-Coumaroyloctopamine is characterized by a p-
coumaroyl group linked to an octopamine moiety via an amide bond. The "trans" designation
refers to the stereochemistry of the double bond in the p-coumaroyl group.

Caption: Chemical structure of N-trans-p-Coumaroyloctopamine.

Experimental Protocols
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Isolation from Solanum melongena (Eggplant) Calyx

The following protocol outlines a general procedure for the extraction and isolation of N-trans-
p-Coumaroyloctopamine from eggplant calyx, based on common phytochemical extraction

techniques.

1. Sample Preparation
(Dried & Powdered Eggplant Calyx)

2. Maceration
(Methanol, room temperature, 48h)

l

3. Filtration & Concentration
(Rotary Evaporation)

:

4. Liquid-Liquid Partition
(Ethyl Acetate vs. Water)

:

5. Column Chromatography
(Silica Gel, Chloroform:Methanol gradient)

:

6. Preparative HPLC
(C18 column, Acetonitrile:Water gradient)

7. Pure N-trans-p-Coumaroyloctopamine

Click to download full resolution via product page

Caption: Workflow for the isolation of N-trans-p-Coumaroyloctopamine.
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Methodology:

o Sample Preparation: Fresh eggplant calyces are collected, washed, and dried in a shaded
area until a constant weight is achieved. The dried calyces are then ground into a fine
powder.

o Extraction: The powdered plant material is macerated with methanol (e.g., 1:10 w/v) at room
temperature for 48 hours with occasional shaking.

« Filtration and Concentration: The extract is filtered through Whatman No. 1 filter paper. The
filtrate is then concentrated under reduced pressure using a rotary evaporator at a
temperature not exceeding 45°C to obtain a crude methanolic extract.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with ethyl acetate. The ethyl acetate fraction, which is expected to contain the compound of
interest, is collected and concentrated.

o Column Chromatography: The concentrated ethyl acetate fraction is subjected to column
chromatography on silica gel. The column is eluted with a gradient of chloroform and
methanol, starting with 100% chloroform and gradually increasing the polarity by adding
methanol. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

e Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the
presence of the target compound are pooled and further purified by preparative HPLC on a
C18 column using a gradient of acetonitrile and water as the mobile phase.

e Structure Elucidation: The purity and identity of the isolated N-trans-p-
Coumaroyloctopamine are confirmed by spectroscopic methods, including *H-NMR, 13C-
NMR, and Mass Spectrometry.

High-Performance Liquid Chromatography (HPLC)
Analysis
The following is a general HPLC method for the quantitative analysis of N-trans-p-

Coumaroyloctopamine in plant extracts.[3]

 Instrumentation: HPLC system equipped with a Diode Array Detector (DAD).
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e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pm).

» Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g.,
acetonitrile). A typical gradient might be:

0-5 min: 10% B

o

5-25 min: 10-50% B

[¢]

25-30 min: 50-10% B

[¢]

30-35 min: 10% B

[e]

e Flow Rate: 1.0 mL/min.

e Column Temperature: 25°C.

o Detection Wavelength: 310 nm.
« Injection Volume: 10 pL.

» Standard Preparation: A stock solution of pure N-trans-p-Coumaroyloctopamine is
prepared in methanol and serially diluted to create a calibration curve.

o Sample Preparation: The plant extract is dissolved in methanol, filtered through a 0.45 pum
syringe filter, and then injected into the HPLC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For the structural confirmation of N-trans-p-Coumaroyloctopamine, *H and *3C NMR spectra
are recorded.

e Instrument: A 400 MHz or higher NMR spectrometer.
e Solvent: Deuterated methanol (CDsOD) or deuterated dimethyl sulfoxide (DMSO-ds).

e 1H-NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons
of the two phenyl rings, the trans-vinylic protons of the coumaroyl moiety, and the protons of
the octopamine side chain.
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¢ 13C-NMR: The carbon NMR spectrum will display signals for all 17 carbon atoms in the
molecule, including the carbonyl carbon of the amide, the olefinic carbons, and the aromatic
carbons.

Signaling Pathway

Recent studies have indicated that N-trans-p-Coumaroyloctopamine exerts its beneficial
effects on glucose metabolism and oxidative stress through the modulation of the
PI3K/AKT/GSKS3p signaling pathway.

N-trans-p-Coumaroyloctopamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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